BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of (3,3-
Dimethoxycyclobutyl)methanol: A Technical
Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(3,3-
Dimethoxycyclobutyl)methanol

Cat. No. B065717

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3,3-Dimethoxycyclobutyl)methanol is a substituted cyclobutane derivative with potential
applications in organic synthesis and medicinal chemistry. The cyclobutane motif is of
increasing interest in drug discovery due to its ability to introduce three-dimensional character
and unique conformational constraints into molecular scaffolds. This technical guide provides a
summary of the available physicochemical properties of (3,3-Dimethoxycyclobutyl)methanol,
outlines general experimental protocols for their determination, and presents a logical workflow
for assessing its solubility.

Core Physicochemical Properties

A summary of the known quantitative data for (3,3-Dimethoxycyclobutyl)methanol is
presented in Table 1. It is important to note that experimentally determined values for several
key properties, including melting point, density, and comprehensive solubility data, are not
readily available in the public domain. The data presented is a combination of information from
chemical suppliers and predicted values. For comparative purposes, experimental data for the
related compound, cyclobutanemethanol, is provided in Table 2.
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Table 1: Physicochemical Properties of (3,3-Dimethoxycyclobutyl)methanol

Property Value Source
Molecular Formula C7H1403 [1]
Molecular Weight 146.19 g/mol [1]
CAS Number 175021-11-1 [1]12]
Physical Form Liquid

Boiling Point 190 °C at 760 mmHg [1]
Melting Point Data not available

Density Data not available

Predicted XlogP 0.0 [3]
Purity 95%

Storage Temperature Room Temperature

Table 2: Physicochemical Properties of Cyclobutanemethanol for Comparison

Property Value Source
Molecular Formula CsH100

Molecular Weight 86.13 g/mol

CAS Number 4415-82-1

Boiling Point 143-144 °C

Density 0.913 g/mL at 25 °C

Calculated logP 0.779 [2]
Calculated Water Solubility -0.83 log(mol/L) [2]

Experimental Protocols
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Detailed experimental protocols for the definitive characterization of (3,3-
Dimethoxycyclobutyl)methanol are not available in the reviewed literature. However,
standard methodologies for determining the physicochemical properties of organic liquids can
be applied.

Determination of Boiling Point

The boiling point of a liquid is a fundamental physical property that can be determined using
several methods, including distillation or the capillary tube method.[4][5][6][7]

Capillary Tube Method:

o Sample Preparation: A small amount of (3,3-Dimethoxycyclobutyl)methanol is placed in a
small test tube or a specialized boiling point tube. A capillary tube, sealed at one end, is
inverted and placed into the liquid.

o Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample and
the thermometer bulb are at the same level. This assembly is then immersed in a heating
bath (e.g., oil or a heating block).

e Heating: The heating bath is heated gradually. As the temperature approaches the boiling
point, a stream of bubbles will emerge from the open end of the capillary tube.

e Observation: The heat source is removed, and the bath is allowed to cool slowly. The boiling
point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility

A qualitative assessment of solubility in various solvents is a crucial first step in characterizing a
compound. This is often performed by simple mixing experiments.[1][8][9]

Qualitative Solubility Test:

e Solvent Selection: A range of solvents with varying polarities should be selected (e.g., water,
ethanol, acetone, diethyl ether, hexane).

e Procedure:
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o To a small test tube, add approximately 1 mL of the chosen solvent.
o Add a few drops of (3,3-Dimethoxycyclobutyl)methanol to the solvent.
o Vigorously shake or vortex the test tube for a set period (e.g., 30 seconds).

o Visually inspect the mixture for homogeneity. The presence of a single, clear phase
indicates solubility. The formation of distinct layers, cloudiness, or droplets indicates
insolubility or partial solubility.

o Classification: The compound's solubility can be categorized as soluble, partially soluble, or
insoluble in each tested solvent.

Mandatory Visualizations

The following diagrams illustrate logical workflows relevant to the characterization of (3,3-
Dimethoxycyclobutyl)methanol.
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Qualitative Solubility Assessment

Start with (3,3-Dimethoxycyclobutyl)ymethanol Sample

Test Solubility in Water

y

Test Solubility in Polar Protic Solvent (e.g., Ethanol)

y

Test Solubility in Polar Aprotic Solvent (e.g., Acetone)

y

Test Solubility in Nonpolar Solvent (e.g., Hexane)

Classify Solubility Profile

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.
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Boiling Point Determination Workflow (Capillary Method)

Prepare Sample and Capillary Tube Assembly

y

Gradual Heating in Bath

y

Observe Continuous Stream of Bubbles

y

Cool System Slowly

y

Record Temperature at Liquid Entry into Capillary

Boiling Point Determined

Click to download full resolution via product page

Caption: Experimental Workflow for Boiling Point Determination.

Conclusion

This technical guide consolidates the currently available physicochemical data for (3,3-
Dimethoxycyclobutyl)methanol. While some fundamental properties like molecular weight
and boiling point are documented, a comprehensive experimental characterization, particularly
regarding melting point, density, and a detailed solubility profile, is lacking in the public
literature. The provided general experimental protocols and workflows offer a starting point for
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researchers aiming to fully characterize this compound. Further experimental investigation is
necessary to establish a complete physicochemical profile, which will be essential for its
potential application in drug development and other areas of chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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